Cas no 309916-21-0 ((2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid
• CAS No: 309916-21-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5871026
• PubChem ID: 165806818
• Update Time: 2025-05-25

(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 309916-21-0
• (2S)-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-2-carboxylic acid
• EN300-1520535
• (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-3-13-22(24(29)28-15-8-14-23(28)25(30)31)27-26(32)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-23H,2-3,8,13-16H2,1H3,(H,27,32)(H,30,31)/t22-,23-/m0/s1
• InChI Key： OIJLZQSLFUAAEF-GOTSBHOMSA-N
• SMILES： O(C(N[C@@H](CCCC)C(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid

(2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid

The compound with CAS No. 309916-21-0, known as (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound is characterized by its intricate stereochemistry and functional groups, which make it a valuable tool in drug discovery and development.

The structure of this compound includes a pyrrolidine ring, which is a five-membered cyclic amine, and a hexanoyl group attached to it. The presence of the fluorenylmethoxycarbonyl (Fmoc) group adds a protective functionality, commonly used in peptide synthesis to prevent unwanted side reactions. The stereochemistry at the (2S) configuration suggests that this compound may exhibit specific biological activities due to its spatial arrangement, which is crucial in molecular interactions.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in how it influences pharmacokinetics and efficacy. The Fmoc group, being a well-known protecting group in organic synthesis, plays a pivotal role in ensuring the stability and specificity of the molecule during synthesis and subsequent applications. This makes the compound an ideal candidate for exploring stereo-specific interactions in biological systems.

In terms of applications, this compound has shown promise in various biochemical assays. Its ability to act as a substrate or inhibitor in enzymatic reactions has been explored in recent research, providing insights into its potential therapeutic uses. For instance, studies have demonstrated its effectiveness in modulating specific enzyme activities, which could be harnessed for treating various pathological conditions.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and stereochemical control measures. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These methods are critical for maintaining the quality of the compound, especially when it is intended for use in sensitive biological assays.

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In conclusion, (2S)-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-2-carboxylic acid represents a significant advancement in organic chemistry with broad implications for drug development. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to play a key role in advancing therapeutic interventions.